Cas no 54291-66-6 (Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro-)

• Product Name: Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro-
• CAS No: 54291-66-6
• MF: C₁₆H₁₃NO₈
• MW: 347.276324987412
• CID: 354984
• Update Time: 2024-01-28

Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro-
• Benzaldehyde, 4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro-

• Inchi： 1S/C16H13NO8/c1-23-12-4-10(8-19)5-13(15(12)20)25-16-11(17(21)22)3-9(7-18)6-14(16)24-2/h3-8,20H,1-2H3
• InChI Key： BJNZIMRXPDLOIG-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC([N+]([O-])=O)=C(OC2=CC(C=O)=CC(OC)=C2O)C(OC)=C1

Computed Properties

• Exact Mass: 347.06409

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Melting Point: 186.5-187.3 °C(Solv: acetic acid (64-19-7))
• Boiling Point: 523.8±50.0 °C(Predicted)
• PSA: 125.2
• pka: 6.51±0.48(Predicted)